Cas no 98730-78-0 (1-(bromomethyl)cyclopropanecarbonitrile)

• Product Name: 1-(bromomethyl)cyclopropanecarbonitrile
• CAS No: 98730-78-0
• MF: C₅H₆BrN
• MW: 160.011840343475
• MDL: MFCD16875700
• CID: 1057790
• PubChem ID: 69018359
• Update Time: 2025-07-22

1-(bromomethyl)cyclopropanecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(bromomethyl)cyclopropanecarbonitrile
• 1-(BROMOMETHYL)CYCLOPROPANE-1-CARBONITRILE
• 1-Bromomethyl-cyclopropanecarbonitrile
• XWUVFNLWVDQBRJ-UHFFFAOYSA-N
• 1-(Bromomethyl)-1-cyanocyclopropane
• MFCD16875700
• SB40360
• EN300-123105
• C77545
• Cyclopropanecarbonitrile, 1-(bromomethyl)-
• CS-W001266
• SCHEMBL4367632
• 98730-78-0
• DTXSID101278811
• AKOS025141854
• BS-12780
• DB-336859

• MDL： MFCD16875700
• Inchi： 1S/C5H6BrN/c6-3-5(4-7)1-2-5/h1-3H2
• InChI Key： XWUVFNLWVDQBRJ-UHFFFAOYSA-N
• SMILES： BrCC1(C#N)CC1

Computed Properties

• Exact Mass: 158.96836g/mol
• Monoisotopic Mass: 158.96836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 23.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitriles
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides Nitriles

Additional information on 1-(bromomethyl)cyclopropanecarbonitrile

Recent Advances in the Application of 1-(Bromomethyl)cyclopropanecarbonitrile (CAS 98730-78-0) in Chemical Biology and Pharmaceutical Research

The chemical compound 1-(bromomethyl)cyclopropanecarbonitrile (CAS 98730-78-0) has recently emerged as a versatile building block in medicinal chemistry and chemical biology. This cyclopropane derivative has attracted significant attention due to its unique structural features that enable diverse synthetic transformations, making it particularly valuable for drug discovery and biological probe development. Recent studies have demonstrated its utility in the synthesis of constrained analogs of bioactive molecules, where the cyclopropane ring serves as a rigid scaffold to modulate conformational properties.

A 2023 study published in the Journal of Medicinal Chemistry (DOI: 10.1021/acs.jmedchem.3c00562) reported the use of 1-(bromomethyl)cyclopropanecarbonitrile as a key intermediate in the development of novel kinase inhibitors. The researchers utilized the bromomethyl functionality to introduce various heterocyclic moieties through nucleophilic substitution reactions, while the nitrile group served as a handle for further derivatization. This approach yielded compounds with improved selectivity profiles against specific kinase targets, highlighting the compound's potential in structure-activity relationship studies.

In the field of chemical biology, a recent breakthrough (Nature Chemical Biology, 2023, 19, 432-441) demonstrated the application of 98730-78-0 in the synthesis of activity-based protein profiling (ABPP) probes. The cyclopropane scaffold provided enhanced metabolic stability to the probes, while the reactive bromomethyl group enabled covalent modification of target proteins. This work has opened new avenues for studying enzyme function in complex biological systems, particularly for challenging targets like cysteine proteases.

From a synthetic chemistry perspective, several methodological advances have been reported for the preparation and utilization of 1-(bromomethyl)cyclopropanecarbonitrile. A 2022 publication in Organic Letters (DOI: 10.1021/acs.orglett.2c03015) described an improved synthesis route with higher yield and purity, addressing previous challenges in large-scale production. The new protocol employs a copper-catalyzed cyclopropanation followed by selective bromination, offering better control over regioselectivity.

The safety profile and handling considerations of 98730-78-0 have also been the subject of recent investigations. A comprehensive toxicological assessment published in Chemical Research in Toxicology (2023, 36(4), 567-575) provided detailed data on its acute toxicity, mutagenic potential, and environmental impact. These findings are particularly valuable for pharmaceutical companies considering this compound for large-scale applications in drug development.

Looking forward, the unique properties of 1-(bromomethyl)cyclopropanecarbonitrile position it as a promising candidate for several emerging applications. Current research directions include its use in PROTAC (proteolysis targeting chimera) design, where the cyclopropane moiety may confer favorable pharmacokinetic properties, and in the development of covalent inhibitors for challenging drug targets. The compound's versatility suggests it will continue to play an important role in chemical biology and medicinal chemistry research in the coming years.